Cas no 443291-26-7 (N-(4-Aminophenyl)-1-benzofuran-2-carboxamide)

N-(4-Aminophenyl)-1-benzofuran-2-carboxamide is a synthetic organic compound featuring a benzofuran core linked to a 4-aminophenyl group via a carboxamide bridge. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and material science research. The presence of both benzofuran and aniline moieties enhances its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors or fluorescent probes. Its well-defined aromatic system and reactive amino group allow for further functionalization, enabling tailored modifications for specific applications. The compound’s stability and solubility profile further support its utility in synthetic and medicinal chemistry workflows.
N-(4-Aminophenyl)-1-benzofuran-2-carboxamide structure
443291-26-7 structure
Product Name:N-(4-Aminophenyl)-1-benzofuran-2-carboxamide
CAS No:443291-26-7
MF:C15H12N2O2
MW:252.267983436584
MDL:MFCD03031843
CID:1018617
PubChem ID:939019
Update Time:2025-10-29

N-(4-Aminophenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarboxamide,N-(4-aminophenyl)-(9CI)
    • Benzofuran-2-carboxylic acid (4-amino-phenyl)-amide
    • MFCD03031843
    • CCG-274990
    • N-(4-Aminophenyl)benzofuran-2-carboxamide
    • 443291-26-7
    • BAS 07566610
    • STK184250
    • SR-01000323564-1
    • AKOS000108588
    • VS-01819
    • CS-0312994
    • Oprea1_827161
    • BBL008076
    • SCHEMBL7567703
    • SR-01000323564
    • benzofuran-2-carboxylic acid(4-amino-phenyl)-amide
    • DB-091865
    • N-(4-aminophenyl)-1-benzofuran-2-carboxamide
    • ALBB-026789
    • 2-Benzofurancarboxamide, N-(4-aminophenyl)-
    • N-(4-Aminophenyl)-1-benzofuran-2-carboxamide
    • MDL: MFCD03031843
    • Inchi: 1S/C15H12N2O2/c16-11-5-7-12(8-6-11)17-15(18)14-9-10-3-1-2-4-13(10)19-14/h1-9H,16H2,(H,17,18)
    • InChI Key: QVFWXFHUDRVMCS-UHFFFAOYSA-N
    • SMILES: O1C(C(NC2C=CC(=CC=2)N)=O)=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 252.089877630g/mol
  • Monoisotopic Mass: 252.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 68.3Ų

N-(4-Aminophenyl)-1-benzofuran-2-carboxamide Pricemore >>

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abcr
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abcr
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N-(4-Aminophenyl)-1-benzofuran-2-carboxamide; .
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